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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919 Get Quote

C.I. Acid Brown 83, also identified by its Colour Index number 20250 and CAS number 13011-

68-2, is a disazo copper complex dye.[1][2] Primarily utilized in the textile and leather industries

for its dyeing properties, its chemical structure and potential bioactivities are of increasing

interest to researchers in various scientific disciplines, including drug development.[3][4][5] This

technical guide provides an in-depth overview of the chemical structure, synthesis, and

physicochemical properties of C.I. Acid Brown 83, alongside a discussion of the broader

context of azo dyes in biomedical research.

Chemical Structure and Properties
C.I. Acid Brown 83 is a complex organic molecule characterized by the presence of two azo

groups (-N=N-) and a coordinated copper atom. Its systematic IUPAC name is sodium;3-[[3-[(3-

amino-4-nitrophenyl)diazenyl]-2,5-dihydroxyphenyl]diazenyl]-4-

hydroxybenzenesulfonate;copper.[6] The presence of sulfonic acid and hydroxyl groups imparts

solubility in water, a key characteristic for its application as an acid dye.[5][7]

Physicochemical Data
A summary of the key physicochemical properties of C.I. Acid Brown 83 is presented in the

table below.
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Property Value Reference

C.I. Name Acid Brown 83 [1]

C.I. Number 20250 [2]

CAS Number 13011-68-2 [1]

Molecular Formula C₁₈H₁₁CuN₆NaO₈S [6]

Molecular Weight 557.92 g/mol

Appearance Brown Powder [2]

Solubility in Water Soluble [5][7]

Solubility in Alcohol Insoluble [5]

Hue Yellowish Brown [2]

Acute Oral Toxicity (LD₅₀, rat) > 2000 mg/kg [8]

Bulk Density 450 - 500 kg/m ³ [8]

Synthesis Pathway
The synthesis of C.I. Acid Brown 83 is a multi-step process involving diazotization and

coupling reactions, followed by metallization with a copper salt. The most commonly cited

pathway begins with the diazotization of 3-Amino-4-methoxybenzenesulfonic acid, which is

then coupled with resorcinol. This intermediate is subsequently treated with a copper sulfate

solution in an aqueous ammonia environment. During this copper complexation step, the

methoxy group is substituted by a hydroxyl group. The final step involves the diazotization of 4-

Nitrobenzene-1,3-diamine and its subsequent coupling to the copper complex intermediate to

yield the final C.I. Acid Brown 83 dye.[5]

An alternative synthesis route has also been noted, which utilizes 2,4-dichloronitrobenzene,

resorcinol, and 2-methoxy-aniline-5-sulfonic acid.[9] However, the former pathway appears to

be more frequently referenced.

Synthesis Pathway Diagram
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Caption: Synthesis pathway of C.I. Acid Brown 83.

Experimental Protocols
While a detailed, step-by-step industrial synthesis protocol for C.I. Acid Brown 83 is not

publicly available, a representative laboratory-scale procedure can be constructed based on

general methods for the synthesis of disazo copper complex dyes.

Diazotization of 3-Amino-4-methoxybenzenesulfonic
acid

Dissolve a molar equivalent of 3-Amino-4-methoxybenzenesulfonic acid in a dilute solution of

sodium carbonate.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a molar equivalent of sodium nitrite solution.

To this mixture, add concentrated hydrochloric acid dropwise, maintaining the temperature

between 0-5 °C, until the solution is acidic to Congo red paper.
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Continue stirring for 30 minutes at this temperature to ensure complete diazotization.

First Azo Coupling
Dissolve a molar equivalent of resorcinol in a dilute sodium hydroxide solution.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the resorcinol solution,

maintaining the temperature below 10 °C and keeping the solution alkaline.

Stir the reaction mixture for 2-3 hours, allowing the coupling reaction to complete. The

formation of the monoazo intermediate will be indicated by a color change.

Copper Complexation and Hydroxylation
To the solution containing the monoazo intermediate, add a solution of copper (II) sulfate.

Add aqueous ammonia to make the solution alkaline.

Heat the mixture to 80-90 °C and maintain this temperature for several hours. This step

facilitates the formation of the copper complex and the substitution of the methoxy group with

a hydroxyl group.

The copper complex intermediate will precipitate out of the solution upon cooling. Filter and

wash the precipitate.

Diazotization of 4-Nitrobenzene-1,3-diamine
Follow a similar diazotization procedure as described in step 1, using 4-Nitrobenzene-1,3-

diamine as the starting amine.

Second Azo Coupling
Re-dissolve the copper complex intermediate in a suitable alkaline solution.

Cool the solution to 0-5 °C.

Slowly add the diazonium salt solution of 4-Nitrobenzene-1,3-diamine.
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Maintain a low temperature and alkaline pH while stirring for several hours to allow for the

second coupling reaction to occur.

The final C.I. Acid Brown 83 dye will precipitate. Isolate the product by filtration, wash with a

brine solution, and dry.

Relevance to Drug Development and Biological
Activity
While C.I. Acid Brown 83 is primarily known as a dye, the broader class of azo compounds

and their metal complexes have garnered significant attention in medicinal chemistry and drug

development. Azo compounds are known to possess a wide range of biological activities,

including antibacterial, antifungal, antiviral, and anticancer properties.[10][11]

The azo bond can be cleaved by azoreductase enzymes present in the gut microbiota and the

liver. This metabolic process can lead to the formation of aromatic amines, which may have

therapeutic or toxicological effects. In the context of drug delivery, the azo bond has been

explored as a linker for colon-specific drug release, where the prodrug is activated by the local

azoreductase activity.

Copper complexes of azo dyes have also been investigated for their biological potential.

Copper is an essential trace element, and its complexes are known to play a role in various

biological processes. The chelation of copper by azo dye ligands can modulate the biological

activity of both the ligand and the metal ion.[4] Some copper-azo complexes have shown

enhanced antimicrobial and anticancer activities compared to the free ligands.[1]

To date, there is a lack of specific studies on the biological activity or signaling pathway

interactions of C.I. Acid Brown 83. However, given its chemical structure as a copper-

containing disazo dye, it represents a molecule of interest for further investigation. Future

research could explore its potential as an antimicrobial agent, an anticancer compound, or a

candidate for targeted drug delivery systems.

Potential Research Workflow
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Caption: A potential workflow for investigating the biomedical applications of C.I. Acid Brown
83.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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